![molecular formula C18H19ClN2O4S B267649 2-chloro-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide](/img/structure/B267649.png)
2-chloro-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide
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Overview
Description
2-chloro-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and environmental science.
Mechanism of Action
The mechanism of action of 2-chloro-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide involves the inhibition of specific enzymes and proteins involved in cell proliferation, such as protein kinase B (AKT) and mammalian target of rapamycin (mTOR). By inhibiting these proteins, the compound prevents cancer cells from dividing and spreading.
Biochemical and Physiological Effects:
Studies have shown that this compound has a low toxicity profile and does not cause significant physiological effects in vivo. However, further research is needed to fully understand the compound's long-term effects on the human body.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-chloro-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide in lab experiments is its high potency and specificity towards cancer cells. However, the compound's low solubility in water and its tendency to form aggregates can make it difficult to work with in certain experimental settings.
Future Directions
There are several future directions for the research and development of 2-chloro-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide. One potential area of focus is the optimization of the compound's chemical structure to improve its solubility and reduce its tendency to aggregate. Additionally, further research is needed to fully understand the compound's mechanism of action and its potential applications in other fields such as agriculture and environmental science.
Synthesis Methods
The synthesis of 2-chloro-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide involves a multistep procedure that includes the reaction of 4-aminobenzenesulfonamide with tetrahydro-2-furanylmethylamine, followed by the reaction with 2-chlorobenzoyl chloride. The final product is obtained through purification and crystallization processes.
Scientific Research Applications
2-chloro-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide has been extensively studied for its potential applications in cancer treatment. Research has shown that the compound inhibits the growth of cancer cells by targeting specific enzymes and proteins involved in cell proliferation. Additionally, it has been found to have antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics.
properties
Molecular Formula |
C18H19ClN2O4S |
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Molecular Weight |
394.9 g/mol |
IUPAC Name |
2-chloro-N-[4-(oxolan-2-ylmethylsulfamoyl)phenyl]benzamide |
InChI |
InChI=1S/C18H19ClN2O4S/c19-17-6-2-1-5-16(17)18(22)21-13-7-9-15(10-8-13)26(23,24)20-12-14-4-3-11-25-14/h1-2,5-10,14,20H,3-4,11-12H2,(H,21,22) |
InChI Key |
MUPLQUJSHQIZAW-UHFFFAOYSA-N |
SMILES |
C1CC(OC1)CNS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3Cl |
Canonical SMILES |
C1CC(OC1)CNS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3Cl |
Origin of Product |
United States |
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